![molecular formula C25H19N3O3 B4877062 N-(3-acetylphenyl)-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide](/img/structure/B4877062.png)
N-(3-acetylphenyl)-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-acetylphenyl)-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide, commonly known as 'Pyridazinecarboxamide,' is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of pyridazine derivatives and has shown promising results in various preclinical studies.
Mechanism of Action
Pyridazinecarboxamide exerts its pharmacological effects through a complex mechanism of action. It has been found to inhibit the activity of various enzymes and signaling pathways that are involved in the progression of cancer and inflammation. It also induces apoptosis, which is a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Pyridazinecarboxamide has been found to exhibit several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in the body. It also exhibits potent antioxidant activity, which helps in reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
Pyridazinecarboxamide has several advantages for lab experiments. It exhibits high potency and selectivity against cancer cells, making it an ideal candidate for anticancer drug development. It also has low toxicity and is well-tolerated in animal models. However, Pyridazinecarboxamide has some limitations, such as poor solubility and bioavailability, which can hinder its efficacy in vivo.
Future Directions
For this compound include developing novel formulations and exploring its potential in combination therapy.
Synthesis Methods
The synthesis of Pyridazinecarboxamide involves the reaction of 3-acetylphenyl hydrazine with 2,4-diphenyl-3,4-dihydropyridazine-3-carboxylic acid in the presence of a suitable catalyst. The resulting compound is then purified using column chromatography, which yields the final product.
Scientific Research Applications
Pyridazinecarboxamide has been extensively studied for its potential therapeutic applications. Several studies have shown that this compound exhibits potent anti-inflammatory, antioxidant, and anticancer activities. It has been found to be effective against various types of cancer, including breast, lung, and colon cancer.
properties
IUPAC Name |
N-(3-acetylphenyl)-6-oxo-3,4-diphenyl-1H-pyridazine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O3/c1-16(29)19-13-8-14-20(15-19)26-24(30)22-21(17-9-4-2-5-10-17)23(27-28-25(22)31)18-11-6-3-7-12-18/h2-15H,1H3,(H,26,30)(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTYSNNXSYLNADS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C(=NNC2=O)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.